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Compound of Interest

Compound Name: 4-Chloro-3-methylbenzoic acid

Cat. No.: B154735

An In-depth Technical Guide to the Safety and Hazards of 4-Chloro-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Contextualizing 4-Chloro-3-
methylbenzoic Acid

4-Chloro-3-methylbenzoic acid (CAS No. 7697-29-2) is a substituted aromatic carboxylic acid
that serves as a critical intermediate in various fields of chemical synthesis.[1] Its molecular
structure, featuring both a chloro and a methyl group on the benzoic acid backbone, imparts
specific reactivity that makes it a valuable building block.[1] In the pharmaceutical sector, it is
an intermediate in the synthesis of anti-inflammatory and analgesic agents.[1] Its utility extends
to the agrochemical industry for the formulation of herbicides and fungicides and to material
science for creating specialty polymers and liquid crystals.[1][2]

Given its prevalence in research and development, a thorough understanding of its safety
profile and associated hazards is not merely a regulatory formality but a cornerstone of
responsible laboratory practice. This guide provides an in-depth analysis of its hazard profile,
handling protocols, and emergency procedures, grounded in authoritative safety data.

Chemical & Physical Identity

A precise understanding of a compound's physical and chemical properties is fundamental to
its safe handling and use in experimental design. These properties dictate storage conditions,
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potential reactivity, and appropriate emergency responses.

Property Value Source
CAS Number 7697-29-2 [1][3]
Molecular Formula CsH7CIO2 [11[2][3]
Molecular Weight 170.59 g/mol [11[3]

White, reddish, or light yellow
Appearance ) [1112]
crystalline powder

Melting Point 214-220 °C [1]

Boiling Point 299 °C at 760 mmHg [2]

Flash Point 134.6 °C [2]

Density 1.31 g/cm3 [2]

pKa 4.04 £ 0.10 (Predicted) [2]
Room Temperature, Sealed in

Storage Temperature = [2]
Dry Conditions

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating the hazards of chemical products. 4-Chloro-3-methylbenzoic acid is classified
as a hazardous substance, primarily due to its irritant properties.[4]

GHS Classification Hazard Class Hazard Statement

H315: Causes skin irritation.[3]
[4]

Warning Skin Corrosion/Irritation

Warni Serious Eye Damage/Eye H319: Causes serious eye
arnin
g Irritation irritation.[3][4]
. Specific Target Organ Toxicity H335: May cause respiratory
Warning

(Single Exposure) irritation.[3][4]
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These classifications are derived from aggregated data submitted to the European Chemicals
Agency (ECHA) and are consistent across multiple safety data sheets.[3][4] The "Warning"
signal word indicates a moderate level of hazard.[4]

Experimental Workflow: Hazard Mitigation and
Response

The following diagram outlines the logical workflow for a researcher from pre-experimental
planning to post-handling procedures, ensuring safety at each step.
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Caption: Workflow for Safe Handling of 4-Chloro-3-methylbenzoic Acid.
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Exposure Controls and Personal Protection

Given its irritant nature, preventing direct contact is the primary goal. This is achieved through a
combination of engineering controls and appropriate Personal Protective Equipment (PPE).

o Engineering Controls: Always handle 4-Chloro-3-methylbenzoic acid in a well-ventilated
area.[4] A certified chemical fume hood is the standard for preventing inhalation of dust or
aerosols, directly addressing the H335 respiratory irritation hazard.[4] Eyewash stations and
safety showers must be readily accessible.[5]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles are mandatory. For operations with a higher
risk of splashing, a face shield should be worn in addition to goggles. This is in compliance
with OSHA's 29 CFR 1910.133 or European Standard EN166.[4]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[4]
Contaminated clothing should be removed immediately and washed before reuse.[6] The
causality is clear: since the substance is a known skin irritant (H315), a physical barrier is

essential to prevent contact.[3]

o Respiratory Protection: Under normal conditions of use within a fume hood, respiratory
protection is not typically required.[5] However, if dust is generated outside of a ventilated
enclosure, a NIOSH/MSHA or EN 149 approved respirator should be used.[4]

First-Aid Measures: Emergency Protocol

In the event of accidental exposure, immediate and correct first aid is critical. The following
protocols are based on standard safety data sheet recommendations.[4]

Protocol for Accidental Exposure
e Inhalation:
o Immediately move the affected person to fresh air.[4]

o If breathing is difficult or stops, provide artificial respiration.[4]
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o Seek medical attention if symptoms such as coughing or shortness of breath persist.[4]

e Skin Contact:
o Take off all contaminated clothing immediately.[6]
o Wash the affected skin area with plenty of soap and water for at least 15 minutes.[4]
o If skin irritation occurs and persists, seek medical advice.[4]

e Eye Contact:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes, making
sure to rinse under the eyelids.[4]

o Remove contact lenses if present and easy to do so. Continue rinsing.[4]
o Persistent eye irritation requires immediate medical attention.[4]
e Ingestion:
o Rinse the mouth thoroughly with water. Do NOT induce vomiting.[6]
o Never give anything by mouth to an unconscious person.[6]
o Seek medical attention if symptoms occur.[4]

Handling, Storage, and Stability

Proper handling and storage are crucial for maintaining the chemical's integrity and ensuring
laboratory safety.

o Handling: Avoid contact with skin, eyes, and clothing.[7] Prevent the formation of dust and
aerosols during weighing and transfer.[4] Wash hands thoroughly after handling the
compound.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] The
recommended storage condition is generally room temperature, sealed from moisture.[2]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-chloro-3-methylbenzoic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-chloro-3-methylbenzoic-acid.htm
https://www.chemicalbook.com/msds/4-chloro-3-methylbenzoic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/S631_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0853309&productDescription=4-CHLRO-3-METHLBENZOIC+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Stability: The compound is stable under normal, recommended storage conditions.[4]

e Incompatibilities: Avoid contact with strong oxidizing agents.[8]

Toxicological and Ecological Information

» Toxicology: While classified as an irritant, comprehensive acute toxicity data (e.g., LD50
values) is not widely available in the provided search results.[4] The primary health risks are
associated with its irritant effects on the skin, eyes, and respiratory system upon direct
contact or inhalation.[3][4] There is no data available to suggest germ cell mutagenicity or
carcinogenicity.[4] The absence of extensive toxicological data underscores the importance
of adhering to stringent safety protocols to minimize exposure.

» Ecotoxicity: Information regarding the environmental impact is limited. It is prudent to prevent
the material from entering drains or water systems to avoid unknown ecological
consequences.

» Disposal: Dispose of contents and containers in accordance with local, regional, and national
regulations. Waste should be sent to an approved waste disposal plant.[4] Do not mix with
other waste streams.[9]

Conclusion

4-Chloro-3-methylbenzoic acid is a compound of significant utility in scientific research and
development. Its hazard profile is well-defined, centering on its properties as a skin, eye, and
respiratory irritant. For the intended audience of researchers and drug development
professionals, adherence to the principles of risk assessment, use of appropriate engineering
controls and PPE, and a clear understanding of emergency procedures are paramount. By
integrating these safety protocols into all experimental workflows, the risks associated with this
valuable chemical intermediate can be effectively managed, ensuring both personal safety and
the integrity of scientific work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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